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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-resistance patterns between Fosetyl-
Al and other commonly used oomycete fungicides. The information is supported by

experimental data to aid in the development of effective disease management strategies and

novel fungicidal compounds.

Overview of Fosetyl-Al and Oomycete Fungicide
Resistance
Fosetyl-Al is a systemic fungicide belonging to the phosphonate chemical group (FRAC Group

P07). It exhibits a unique dual mode of action, acting directly against oomycete pathogens and

indirectly by stimulating the host plant's natural defense mechanisms.[1] Its active component,

phosphorous acid, is translocated throughout the plant, providing both acropetal and basipetal

protection. Resistance to Fosetyl-Al is considered to be at a low risk.[1]

Understanding the cross-resistance patterns between Fosetyl-Al and other oomycete

fungicides is crucial for sustainable disease control and resistance management. Cross-

resistance occurs when a pathogen develops resistance to one fungicide, leading to reduced

sensitivity to other fungicides, typically those with the same or similar modes of action.
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Quantitative data from in vitro studies provide valuable insights into the sensitivity of different

oomycete species to various fungicides and help to identify potential cross-resistance. The

following tables summarize the 50% effective concentration (EC50) values for mycelial growth

inhibition of several Phytophthora species by Fosetyl-Al and other key oomycete fungicides.

Table 1: In Vitro Fungicide Sensitivity (EC50 in µg/mL) against Phytophthora Species

Fungicide

Chemical
Group
(FRAC
Code)

Phytophtho
ra cactorum

Phytophtho
ra
citrophthor
a

Phytophtho
ra capsici

Phytophtho
ra
parasitica

Fosetyl-Al
Phosphonate

s (P07)
>100 >100 >100 >100

Metalaxyl
Phenylamide

s (4)
0.12 0.13 0.38 0.13

Dimethomorp

h

Carboxylic

Acid Amides

(40)

0.23 0.22 <0.1 0.22

Propamocarb
Carbamates

(28)
- - - -

Azoxystrobin

Quinone

outside

Inhibitors (11)

>1000 >1000 >1000 >1000

Fluazinam

Dinitrophenyl

crotonates

(29)

>1000 >1000 >1000 >1000

Data sourced from Lambert and Salas, 1994.

Table 2: In Vitro Fungicide Sensitivity (Mycelial Growth Inhibition) against Phytophthora

Species
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Fungicide
Concentration (mg
L-1)

% Inhibition of P.
cactorum

% Inhibition of P.
citrophthora

Fosetyl-Al 10 20% 32%

100 78% 88%

1000 97% 99%

1500 100% 100%

Metalaxyl 10 >90% >90%

100 100% 100%

Dimethomorph 10 >90% >90%

100 100% 100%

Cymoxanil 10 15% 25%

100 45% 60%

1000 75% 85%

2000 <100% <100%

Data sourced from Thomidis and Elena, 2001.

Key Findings from Experimental Data:

No Cross-Resistance between Fosetyl-Al and Phenylamides (Metalaxyl): Laboratory studies

have demonstrated that there is no cross-resistance between Fosetyl-Al and metalaxyl.

Metalaxyl-tolerant isolates of Phytophthora capsici remained sensitive to Fosetyl-Al, and

conversely, isolates tolerant to phosphorous acid (the active metabolite of Fosetyl-Al) were

sensitive to metalaxyl. This lack of cross-resistance is attributed to their distinct modes of

action.

High Efficacy of Dimethomorph and Metalaxyl: The data indicates that dimethomorph and

metalaxyl are highly effective in inhibiting the mycelial growth of the tested Phytophthora

species at low concentrations.
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Lower In Vitro Activity of Fosetyl-Al: Fosetyl-Al generally shows lower direct in vitro activity

against mycelial growth compared to other systemic fungicides like metalaxyl and

dimethomorph. This is consistent with its dual mode of action, which also involves the

stimulation of the host plant's defense mechanisms.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the study of fungicide

sensitivity.

In Vitro Mycelial Growth Inhibition Assay (Amended
Agar Method)
This method is a standard procedure for determining the sensitivity of oomycetes to fungicides.

1. Fungal Isolates and Culture Preparation:

Isolates of the target oomycete species (e.g., Phytophthora spp.) are cultured on a suitable

nutrient medium, such as V8 juice agar or cornmeal agar.

Cultures are incubated at an optimal temperature (typically 20-25°C) in the dark until

sufficient mycelial growth is achieved.

2. Fungicide Stock Solutions and Media Preparation:

Stock solutions of the test fungicides are prepared in an appropriate solvent (e.g., sterile

distilled water or dimethyl sulfoxide - DMSO).

The fungicide stock solutions are serially diluted to obtain a range of desired concentrations.

The fungicide dilutions are incorporated into the molten agar medium after it has cooled to

approximately 45-50°C to avoid degradation of the active ingredients. The final

concentrations of the fungicides in the agar are recorded.

The amended agar is then poured into sterile Petri dishes.

3. Inoculation and Incubation:
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Mycelial plugs (typically 5 mm in diameter) are taken from the actively growing margin of the

oomycete cultures.

One mycelial plug is placed, mycelium-side down, in the center of each fungicide-amended

agar plate.

Control plates containing agar without any fungicide are also inoculated.

The plates are incubated at the optimal temperature for the specific oomycete species in the

dark.

4. Data Collection and Analysis:

The colony diameter of the fungal growth is measured in two perpendicular directions at

regular intervals (e.g., every 24 or 48 hours) until the growth in the control plates reaches the

edge of the dish.

The average colony diameter for each fungicide concentration is calculated.

The percentage of mycelial growth inhibition is calculated using the formula: % Inhibition =

[(C - T) / C] * 100 where C is the average colony diameter of the control and T is the average

colony diameter of the treatment.

The EC50 value (the concentration of the fungicide that inhibits mycelial growth by 50%) is

determined by plotting the percentage of inhibition against the logarithm of the fungicide

concentration and performing a probit or logistic regression analysis.

Visualizing Experimental Workflow and Logical
Relationships
Experimental Workflow for Fungicide Sensitivity Testing
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Caption: Workflow for in vitro fungicide sensitivity testing.

Logical Relationship of Cross-Resistance
Caption: Cross-resistance relationship between fungicide classes.

Conclusion
The available experimental data strongly indicate a lack of cross-resistance between Fosetyl-
Al and phenylamide fungicides like metalaxyl. This is a significant finding for developing

effective and sustainable fungicide resistance management strategies. The distinct mode of

action of Fosetyl-Al, which includes the induction of host plant defenses, makes it a valuable

tool for rotation or combination with other fungicides that have different target sites. Further

research encompassing a broader range of oomycete species and modern fungicides is

necessary to provide a more complete picture of cross-resistance patterns and to ensure the

long-term efficacy of these important agricultural tools.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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